{[(4-Chlorophenyl)methyl]carbamoyl}methyl 2-phenylbutanoate

• IUPAC Name: [2-[(4-chlorophenyl)methylamino]-2-oxoethyl] 2-phenylbutanoate
• InChI: InChI=1S/C19H20ClNO3/c1-2-17(15-6-4-3-5-7-15)19(23)24-13-18(22)21-12-14-8-10-16(20)11-9-14/h3-11,17H,2,12-13H2,1H3,(H,21,22)
• InChI Key: NWKVONHTRTUOOS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)OCC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C19H20ClNO3
• Molecular Weight: 345.8 g/mol

Description

{[(4-Chlorophenyl)methyl]carbamoyl}methyl 2-phenylbutanoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

• Agricultural Applications :

  • The use of solid lipid nanoparticles and polymeric nanocapsules as carrier systems for fungicides, such as tebuconazole (a compound structurally related to "{[(4-Chlorophenyl)methyl]carbamoyl}methyl 2-phenylbutanoate"), has been explored. These systems offer advantages like improved transfer to the site of action, reduced environmental toxicity, and modified release profiles of fungicides (Campos et al., 2015).

• Pharmaceutical Research :

  • Research on CoA adducts of 4-Oxo-4-Phenylbut-2-enoates revealed their potential as inhibitors of MenB from the M. tuberculosis menaquinone biosynthesis pathway. This study provides insights into the development of novel MenB inhibitors, a crucial target in tuberculosis treatment (Li et al., 2011).
  • The synthesis and analysis of 2-Bromo-4-chlorophenyl-2-bromobutanoate derivatives have been conducted to understand their reactivity and electronic properties, which could have implications in drug design and development (Nazeer et al., 2020).

• Chemical Synthesis and Analysis :

  • Studies on the synthesis and characterization of amide-functionalized Schiff base organotin(IV) complexes, including compounds with structures similar to "{[(4-Chlorophenyl)methyl]carbamoyl}methyl 2-phenylbutanoate", have shown potential as anticancer drugs. These complexes have been tested for cytotoxicity against various human tumor cell lines (Basu Baul et al., 2009).

• Biocatalysis and Green Chemistry :

  • Research on the biosynthesis of optically pure ethyl (S)-4-chloro-3-hydroxybutanoate ester, a precursor for chiral drugs like statins, highlights the role of biocatalysis in producing important pharmaceutical intermediates. This approach offers benefits such as high yield, enantioselectivity, and environmental friendliness (Ye et al., 2011).

• Detection of Explosives :

  • The development of a novel fluorescent poly(2,7-carbazole) polymer, incorporating a side chain similar to "{[(4-Chlorophenyl)methyl]carbamoyl}methyl 2-phenylbutanoate", for the detection of explosive compounds like TNT and DNT. This showcases the application in security and forensic science (Nie et al., 2011).